Cas no 2680723-82-2 (tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate)

• Product Name: tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate
• CAS No: 2680723-82-2
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6527187
• PubChem ID: 165934155
• Update Time: 2025-07-25

tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate
• 2680723-82-2
• EN300-28290760

• Inchi： 1S/C17H22N2O3/c1-17(2,3)22-16(20)19(15-8-10-21-11-9-15)14-6-4-13(12-18)5-7-14/h4-7,15H,8-11H2,1-3H3
• InChI Key： JDVQINFQOQLFOP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(=O)OC(C)(C)C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Additional information on tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate

Introduction to Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate (CAS No. 2680723-82-2)

Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680723-82-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The structural features of Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate, particularly its combination of a tert-butyl group, a cyanophenyl moiety, and an oxan-4-yl substituent, endow it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group contributes to the stability of the compound, making it suitable for reactions that require harsh conditions or high temperatures. This stability is particularly useful in multi-step syntheses where intermediates must withstand various chemical transformations without degradation. On the other hand, the 4-cyanophenyl moiety introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets. This feature is often exploited in drug design to enhance binding affinity or modulate pharmacokinetic properties.

The oxan-4-yl substituent, derived from tetrahydropyran, adds a cyclic ether functionality to the molecule. This structural element not only influences the overall shape and flexibility of the compound but also contributes to its solubility and metabolic stability. In pharmaceutical applications, such structural motifs are frequently incorporated to improve drug-like properties such as bioavailability and tissue distribution.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to better understand the potential applications of Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate. Studies have demonstrated that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These findings have opened up new avenues for its use in the development of novel therapeutic agents.

In addition to its pharmaceutical potential, Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate has shown promise in materials science applications. Its unique structural features make it a suitable candidate for the development of advanced polymers and coatings with enhanced mechanical and thermal properties. Researchers are exploring its use in creating materials that can withstand extreme conditions while maintaining structural integrity.

The synthesis of Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and cyclization processes. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield, making it more accessible for industrial applications. Recent innovations in green chemistry have also focused on optimizing synthetic routes to minimize waste and reduce environmental impact.

One of the most exciting areas of research involving Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate is its role as a building block in drug discovery. The compound’s ability to undergo further functionalization allows researchers to create libraries of derivatives with tailored biological activities. High-throughput screening methods combined with machine learning algorithms have accelerated the process of identifying lead compounds for drug development. Several studies have highlighted its potential in targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The pharmacological profile of Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate is still being thoroughly investigated. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by altering enzyme conformation. These mechanisms could be exploited to develop drugs that modulate metabolic pathways or signal transduction processes. Additionally, the compound’s ability to cross cell membranes may make it an effective candidate for topical therapies or oral administration.

In conclusion, Tert-butyl N-(4-cyanophenyl)-N-(oxan-4-yl)carbamate (CAS No. 2680723-82-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool in pharmaceutical research, materials science, and industrial applications. As our understanding of its capabilities continues to grow, so too will its role in advancing scientific knowledge and technological innovation.